7-(3-Chloro-but-2-enyl)-8-decylsulfanyl-3-methyl-3,7-dihydro-purine-2,6-dione
7-(3-Chloro-but-2-enyl)-8-decylsulfanyl-3-methyl-3,7-dihydro-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
331726-12-6
VCID:
VC0403430
InChI:
InChI=1S/C20H31ClN4O2S/c1-4-5-6-7-8-9-10-11-14-28-20-22-17-16(25(20)13-12-15(2)21)18(26)23-19(27)24(17)3/h12H,4-11,13-14H2,1-3H3,(H,23,26,27)/b15-12-
SMILES:
CCCCCCCCCCSC1=NC2=C(N1CC=C(C)Cl)C(=O)NC(=O)N2C
Molecular Formula:
C20H31ClN4O2S
Molecular Weight:
427g/mol
7-(3-Chloro-but-2-enyl)-8-decylsulfanyl-3-methyl-3,7-dihydro-purine-2,6-dione
CAS No.: 331726-12-6
Main Products
VCID: VC0403430
Molecular Formula: C20H31ClN4O2S
Molecular Weight: 427g/mol
| CAS No. | 331726-12-6 |
|---|---|
| Product Name | 7-(3-Chloro-but-2-enyl)-8-decylsulfanyl-3-methyl-3,7-dihydro-purine-2,6-dione |
| Molecular Formula | C20H31ClN4O2S |
| Molecular Weight | 427g/mol |
| IUPAC Name | 7-[(Z)-3-chlorobut-2-enyl]-8-decylsulfanyl-3-methylpurine-2,6-dione |
| Standard InChI | InChI=1S/C20H31ClN4O2S/c1-4-5-6-7-8-9-10-11-14-28-20-22-17-16(25(20)13-12-15(2)21)18(26)23-19(27)24(17)3/h12H,4-11,13-14H2,1-3H3,(H,23,26,27)/b15-12- |
| Standard InChIKey | LFHHFPOSQMHFET-QINSGFPZSA-N |
| Isomeric SMILES | CCCCCCCCCCSC1=NC2=C(N1C/C=C(/C)\Cl)C(=O)NC(=O)N2C |
| SMILES | CCCCCCCCCCSC1=NC2=C(N1CC=C(C)Cl)C(=O)NC(=O)N2C |
| Canonical SMILES | CCCCCCCCCCSC1=NC2=C(N1CC=C(C)Cl)C(=O)NC(=O)N2C |
| PubChem Compound | 5757299 |
| Last Modified | Nov 11 2021 |
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